Cas no 1185310-44-4 (3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine)

• Product Name: 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine
• CAS No: 1185310-44-4
• MF: C₁₀H₁₃Cl₂N₃
• MW: 246.136319875717
• CID: 2189401
• PubChem ID: 45787273
• Update Time: 2025-05-23

3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine
• 3-chloro-6-[3-(chloromethyl)piperidin-1-yl]pyridazine
• AKOS015941384
• 1185310-44-4
• DB-304580
• DTXSID40671657

• MDL： MFCD12195818
• Inchi： 1S/C10H13Cl2N3/c11-6-8-2-1-5-15(7-8)10-4-3-9(12)13-14-10/h3-4,8H,1-2,5-7H2
• InChI Key： ZACPWYBDGKQDRB-UHFFFAOYSA-N
• SMILES： ClCC1CN(C2=CC=C(N=N2)Cl)CCC1

Computed Properties

• Exact Mass: 245.0486528g/mol
• Monoisotopic Mass: 245.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.278

Additional information on 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine

Introduction to 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine (CAS No. 1185310-44-4)

3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine, with the CAS number 1185310-44-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine make it a valuable candidate for various biological and pharmacological studies.

The chemical structure of 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine consists of a pyridazine ring substituted with a chloro group at the 3-position and a piperidine ring at the 6-position, which is further modified by a chloromethyl group. This complex structure imparts specific physicochemical properties that are crucial for its biological activity. The presence of the chloromethyl group on the piperidine ring is particularly noteworthy, as it can undergo various chemical reactions, such as nucleophilic substitution, which can be exploited in drug design and synthesis.

In recent years, 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine has been investigated for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels, such as calcium channels, which are involved in various physiological processes, including neurotransmission and muscle contraction. By modulating these channels, 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine may have potential applications in treating neurological disorders and cardiovascular diseases.

Beyond its ion channel modulation properties, 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine has also been explored for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic properties of 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine have also been studied to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, its metabolic stability and low toxicity profile are advantageous for drug development.

In the context of drug discovery and development, 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine has been used as a lead compound for structure-based drug design. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to optimize its structure for enhanced potency and selectivity. These efforts have led to the identification of several analogs with improved pharmacological properties, some of which are currently in preclinical testing.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical trials involving 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine are still in early stages, preliminary results from preclinical studies have shown promising outcomes. These studies have demonstrated that this compound can effectively target specific biological pathways without causing significant adverse effects.

The future prospects for 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine are promising. Ongoing research is focused on further elucidating its mechanism of action and exploring its potential applications in various therapeutic areas. Additionally, efforts are being made to improve its formulation and delivery methods to enhance its therapeutic efficacy.

In conclusion, 3-Chloro-6-(3-(chloromethyl)piperidin-1-yl)pyridazine (CAS No. 1185310-44-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will be uncovered.